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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

An In-depth Technical Guide to Bis(2-
butoxyethyl) Phthalate-d4
This technical guide provides a comprehensive overview of the physical and chemical

properties of Bis(2-butoxyethyl) Phthalate-d4, a deuterated analogue of Bis(2-butoxyethyl)

Phthalate. This document is intended for researchers, scientists, and drug development

professionals who utilize this compound as an internal standard or for other analytical

purposes.

Chemical Identity and Composition
Bis(2-butoxyethyl) Phthalate-d4 is a stable, isotopically labeled form of Bis(2-butoxyethyl)

Phthalate, where four hydrogen atoms on the benzene ring have been replaced with

deuterium. This isotopic substitution makes it an ideal internal standard for quantification of the

parent compound in various matrices using mass spectrometry-based methods.
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Identifier Value Citation

Chemical Name

bis(2-butoxyethyl) 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[1][2]

CAS Number 1398065-96-7 [3]

Molecular Formula C₂₀H₂₆D₄O₆ [3]

Molecular Weight 370.47 g/mol [3]

Accurate Mass 370.22934566 Da [2]

Isotopic Purity Typically ≥ 99 atom % D

Chemical Purity Typically ≥ 97%

Physical and Chemical Properties
Detailed experimental data for the physical properties of Bis(2-butoxyethyl) Phthalate-d4 are

not readily available. However, the physical properties of its non-deuterated analogue, Bis(2-

butoxyethyl) Phthalate (CAS No. 117-83-9), are expected to be very similar and are provided

below for reference.
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Property Value Citation

Appearance Colorless liquid [4]

Melting Point -55 °C [5]

Boiling Point 270 °C at 22 mmHg [5]

Density ~1.06 g/cm³ [5]

Solubility

Slightly soluble in chloroform

and methanol. Very low

solubility in water (<0.3 g/L).

Stability

Stable under recommended

storage conditions. Noted to

be "fast to light".

[6]

Storage
Recommended storage at 2-

8°C in a refrigerator.
[7]

Experimental Protocols
Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
Bis(2-butoxyethyl) Phthalate-d4 is primarily used as an internal standard for the

quantification of Bis(2-butoxyethyl) Phthalate and other phthalates by GC-MS. The following is

a representative analytical method.

Instrumentation:

Gas Chromatograph: Agilent 6890 or equivalent

Mass Spectrometer: Agilent 5973 or equivalent

GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar 5% phenyl-

methylpolysiloxane column.

GC Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://haz-map.com/Agents/3963
https://www.accustandard.com/prod0016109.html
https://www.accustandard.com/prod0016109.html
https://www.accustandard.com/prod0016109.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-phthalate
https://labchem-wako.fujifilm.com/europe/category/00361.html
https://www.benchchem.com/product/b586600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injector Temperature: 280°C

Injection Mode: Splitless

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute

Ramp 1: 20°C/min to 280°C

Hold at 280°C for 5 minutes

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230°C

Quadrupole Temperature: 150°C

Acquisition Mode: Selected Ion Monitoring (SIM)

Quantification Ion for Bis(2-butoxyethyl) Phthalate: m/z 149

Quantification Ion for Bis(2-butoxyethyl) Phthalate-d4: m/z 153

Qualifier Ions: To be selected based on the mass spectrum of the standards.

Sample Preparation:

A detailed sample preparation protocol will depend on the matrix being analyzed (e.g.,

environmental samples, biological fluids, consumer products). A general approach involves

extraction of the analytes from the sample using a suitable organic solvent, followed by

concentration and reconstitution in a solvent compatible with GC-MS analysis. The internal
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standard, Bis(2-butoxyethyl) Phthalate-d4, should be added to the sample at the beginning of

the extraction process to account for any losses during sample preparation and analysis.

Mandatory Visualizations
Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of phthalates using GC-MS

with an internal standard.

Sample Collection Addition of Internal Standard
(Bis(2-butoxyethyl) Phthalate-d4) Solvent Extraction Concentration Reconstitution GC-MS Analysis Data Processing and

Quantification Results

Click to download full resolution via product page

Caption: General workflow for phthalate analysis using GC-MS.

Stability and Storage
Proper handling and storage are crucial to maintain the integrity of deuterated standards.

Storage: Bis(2-butoxyethyl) Phthalate-d4 should be stored in a tightly sealed container,

protected from light, in a refrigerator at 2-8°C.[7]

Handling: As with any chemical, appropriate personal protective equipment (gloves, lab coat,

safety glasses) should be worn when handling this compound. Work should be conducted in

a well-ventilated area. Phthalates are common laboratory contaminants, so care must be

taken to avoid cross-contamination of samples and standards.[8]

Stability: The compound is generally stable under the recommended storage conditions.

Long-term stability studies for the deuterated compound are not widely published, but the

non-deuterated analogue is known to be "fast to light," suggesting that protection from light is

important.[6]

Synthesis
A common method for the synthesis of phthalate esters is the esterification of phthalic

anhydride with the corresponding alcohol. For Bis(2-butoxyethyl) Phthalate-d4, this would
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involve the reaction of deuterated phthalic anhydride (phthalic-d4 anhydride) with 2-

butoxyethanol. The deuterated starting material can be synthesized through various

established deuteration methods.

Phthalic-d4 Anhydride

Esterification

2-Butoxyethanol

Bis(2-butoxyethyl) Phthalate-d4 Purification Final Product

Click to download full resolution via product page

Caption: A plausible synthetic pathway for Bis(2-butoxyethyl) Phthalate-d4.

Disclaimer: This document is intended for informational purposes only and does not constitute

a certificate of analysis. Users should refer to the documentation provided by the supplier for

specific lot information and safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis(2-butoxyethyl) Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]

2. Bis(2-butoxyethyl) Phthalate-d4 | C20H30O6 | CID 131667397 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. Bis(2-butoxyethyl) phthalate - Hazardous Agents | Haz-Map [haz-map.com]

5. accustandard.com [accustandard.com]

6. Bis(2-butoxyethyl) phthalate | C20H30O6 | CID 8345 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b586600?utm_src=pdf-body-img
https://www.benchchem.com/product/b586600?utm_src=pdf-body
https://www.benchchem.com/product/b586600?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/VU/en/Bis-2-butoxyethyl-Phthalate-3-4-5-6-d4/p/CDN-D-7450
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://www.scbt.com/p/bis-2-butoxyethyl-phthalate-d4-1398065-96-7
https://haz-map.com/Agents/3963
https://www.accustandard.com/prod0016109.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Analytical Standards for Phthalates Testing | [Analytical Chemistry]Products | Laboratory
Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]

8. epa.gov [epa.gov]

To cite this document: BenchChem. [physical and chemical properties of Bis(2-butoxyethyl)
Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586600#physical-and-chemical-properties-of-bis-2-
butoxyethyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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